Phosphorus Pentasulfide

• CAS No.: 1314-80-3
• Product Name: Phosphorus Pentasulfide
• Molecular Formula: P2S5; P4S10
• Molecular Weight: 64.05 g/mol
• IUPAC Name: sulfanylidenephosphane
• Standard InChI: InChI=1S/HPS/c1-2/h1H
• Standard InChIKey: CYQAYERJWZKYML-UHFFFAOYSA-N
• SMILES: P=S
• Canonical SMILES: P12(=S)SP3(=S)SP(=S)(S1)SP(=S)(S2)S3
• Boiling Point: 957 °F at 760 mm Hg (USCG, 1999); 513-515 °C; 957°F
• Density: 2.03 at 68 °F (USCG, 1999); 2.1 g/cm³; 2.03; 2.09
• Melting Point: 527 °F (USCG, 1999); 286-290 °C; 527°F; 550°F
• Physical Description: Phosphorus pentasulfide, free from yellow and white phosphorus appears as a greenish yellow solid with an odor of rotten eggs that may paralyze the sense of smell at hazardous concentrations in air. Density 2.04 g / cm3. It is used for making lube oil additives, insecticides, flotation agents, safety matches, blown asphalt, and other products and chemicals.; DryPowder; OtherSolid; YELLOW-TO-GREEN CRYSTALS WITH CHARACTERISTIC ODOUR.; Greenish-gray to yellow, crystalline solid with an odor of rotten eggs.
• Description: Phosphorus pentasulfide, free from yellow and white phosphorus appears as a greenish yellow solid with an odor of rotten eggs that may paralyze the sense of smell at hazardous concentrations in air. Density 2.04 g / cm3. It is used for making lube oil additives, insecticides, flotation agents, safety matches, blown asphalt, and other products and chemicals.
• Solubility: Reacts with water (NIOSH, 2016); Solubility in water: reaction; Reacts
• Synonyms: Phosphorus sulfide (P2S5); Diphosphorus Pentasulfide; Phosphoric Sulfide; Phosphorus pentasulfide (P4S10); Phosphorus Persulfide; Phosphorus Sulfide (P4S10); Tetraphosphorus Decasulfide; Thiophosphoric Anhydride
• Vapor Pressure: 1 mm Hg at 572 °F (NIOSH, 2016); 1 mmHg at 572°F; (572°F): 1 mmHg
• PubChem Compound: 11147437
• Last Modified: Nov 11 2021